Cas no 2137772-78-0 (Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-)

• Product Name: Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-
• CAS No: 2137772-78-0
• MF: C₁₂H₁₁F₂N₃
• MW: 235.232649087906
• CID: 5257749
• Update Time: 2025-10-22

Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-

• Inchi： 1S/C12H11F2N3/c1-7-6-10(11(13)14)17-12(16-7)8-2-4-9(15)5-3-8/h2-6,11H,15H2,1H3
• InChI Key： FNYSWECZJIJHFQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC(C)=CC(C(F)F)=N2)C=C1

Additional information on Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-

Recent Advances in the Study of Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]- (CAS: 2137772-78-0)

Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-, with the CAS number 2137772-78-0, has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary data suggest that Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]- exhibits high selectivity for specific kinase targets, thereby minimizing off-target effects and enhancing therapeutic efficacy. Structural-activity relationship (SAR) studies have further refined the compound's design, leading to improved pharmacokinetic properties and bioavailability.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of this compound. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory mediators, such as cytokines and chemokines, suggesting its utility in treating chronic inflammatory conditions. The difluoromethyl group, in particular, has been identified as a critical moiety for enhancing the compound's metabolic stability and binding affinity to target proteins.

The synthetic chemistry community has also made significant strides in developing efficient and scalable routes for the production of Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-. Recent publications highlight innovative catalytic methods and green chemistry approaches that reduce the environmental impact of its synthesis while maintaining high yields and purity. These advancements are crucial for facilitating the compound's transition from laboratory-scale research to industrial production.

Despite these promising developments, challenges remain in the clinical translation of Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]-. Issues such as long-term toxicity, drug-drug interactions, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Benzenamine, 4-[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]- (CAS: 2137772-78-0) represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with advancements in synthetic methodologies, positions it as a promising candidate for future therapeutic applications. Continued research and development efforts will be pivotal in translating these scientific discoveries into clinically viable treatments.